Cas no 3357-37-7 ((2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide)

• Product Name: (2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide
• CAS No: 3357-37-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 918158
• PubChem ID: 9568045
• Update Time: 2025-11-02

(2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(Benzylidenamino)guanidin
• 1-(Benzylideneamino)guanidine
• 2-(Phenylmethylene)hydrazinecarbimide amide
• 2-Benzylidenehydrazinecarbimide amide
• 2-benzylidenehydrazinecarboximidamide
• benzaldehyde carbamimidoylhydrazone
• benzaldehyde diaminomethylenehydrazone
• benzaldehyde guanylhydrazone
• Benzylidene aminoguanidine
• (2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide
• BDBM50333189
• F0266-1568
• 2-[(E)-(phenylmethylidene)amino]guanidine
• HMS1666H01
• Benzalaminoguanidin
• HMS1645H16
• Z56791605
• 74187-86-3
• CHEMBL1183425
• 2-[(E)-benzalamino]guanidine
• NSC302362
• Hydrazinecarboximidamide, 2-(phenylmethylene)-
• 2-[(E)-(phenylmethylene)amino]guanidine
• SMR000140159
• N-[(phenylmethylidene)amino]guanidine
• Benzalaminoguanidine
• NSC-302362
• NSC 302362
• NCGC00245713-02
• BDBM96604
• cid_9568045
• NCGC00245713-01
• A917508
• EN300-60707
• AKOS001016988
• MLS000532721
• AB00456456-03
• 3357-37-7
• 2-[(E)-benzylideneamino]guanidine
• N-[(E)-(PHENYLMETHYLIDENE)AMINO]GUANIDINE
• N-Amidino-N'-benzyliden-hydrazin

• Inchi： 1S/C8H10N4/c9-8(10)12-11-6-7-4-2-1-3-5-7/h1-6H,(H4,9,10,12)/b11-6+
• InChI Key： WNPXUCYRKHVMAD-IZZDOVSWSA-N
• SMILES： N(=C/C1C=CC=CC=1)\N=C(/N)\N

Computed Properties

• Exact Mass: 162.091
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.19
• Boiling Point: 339°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.605

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide

Comprehensive Overview of (2E)-2-Benzylidenehydrazinecarboximidamide Hydrobromide (CAS No. 3357-37-7)

(2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide (CAS No. 3357-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydrazinecarboximidamide backbone and benzylidene moiety, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules, given its structural versatility and reactivity.

The hydrobromide salt form of this compound enhances its stability and solubility, making it more suitable for laboratory and industrial applications. Its CAS number 3357-37-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. The compound's (2E)-configuration is critical for its stereochemical properties, which can influence its interactions with biological targets.

In recent years, the demand for hydrazine derivatives like (2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide has surged due to their relevance in drug discovery. For instance, such compounds are frequently investigated for their potential as enzyme inhibitors or antimicrobial agents. This aligns with current trends in addressing antibiotic resistance, a pressing global health concern. Researchers are actively searching for novel scaffolds, and this compound's benzylidenehydrazine structure offers a promising starting point.

Another area of interest is the compound's potential role in cancer research. Given the rising prevalence of cancer worldwide, scientists are exploring diverse chemical entities for their antitumor properties. The hydrazinecarboximidamide group, in particular, has been linked to cytotoxic activity in certain studies. While CAS 3357-37-7 itself may not be a therapeutic agent, its derivatives could contribute to the development of new oncology drugs.

From a synthetic chemistry perspective, (2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide is valued for its reactivity in condensation and cyclization reactions. These transformations are essential for constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The compound's hydrobromide form also facilitates purification and handling, addressing common challenges in organic synthesis.

Environmental and safety considerations are paramount when working with any chemical substance. While 3357-37-7 is not classified as hazardous under standard guidelines, proper handling protocols should always be followed. This includes the use of personal protective equipment (PPE) and adherence to laboratory best practices. Such precautions are increasingly emphasized in light of growing awareness about workplace safety and sustainable research practices.

In summary, (2E)-2-Benzylidenehydrazinecarboximidamide hydrobromide (CAS No. 3357-37-7) is a compound of significant scientific interest. Its applications span drug discovery, cancer research, and synthetic chemistry, reflecting its versatility. As the scientific community continues to explore innovative solutions for global health challenges, compounds like this will remain at the forefront of research efforts.